Cas no 1805391-29-0 (Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)
Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
-
- Inchi: 1S/C9H8ClF2NO3/c1-2-16-9(15)5-3-4(8(11)12)6(14)7(10)13-5/h3,8,14H,2H2,1H3
- InChI Key: YKQIJDWITZFOOP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)F)=CC(C(=O)OCC)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 2.6
- Topological Polar Surface Area: 59.4
Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049390-1g |
Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate |
1805391-29-0 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
Ethyl 2-Chloro-4-(Difluoromethyl)-3-Hydroxypyridine-6-Carboxylate (CAS No. 1805391-29-0): Structural Features, Synthetic Pathways, and Emerging Applications
Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS No. 1805391-29-0) represents a structurally complex heterocyclic compound with a pyridine core substituted by multiple functional groups, including a chlorine atom at the C2 position, a difluoromethyl group at C4, a hydroxyl group at C3, and an ethoxycarbonyl ester at the pyridine C6 position. This compound belongs to the broader class of pyridine carboxylic acid esters, which are widely recognized for their pharmacological relevance in drug discovery programs targeting metabolic disorders, neurodegenerative diseases, and infectious agents.
The difluoromethyl substitution is particularly noteworthy due to its ability to modulate molecular lipophilicity and metabolic stability while preserving hydrogen-bonding capacity. Recent studies in medicinal chemistry have demonstrated that fluoro-substituted pyridines often exhibit enhanced interactions with target proteins compared to their non-fluorinated analogs. The presence of the chloro substituent further contributes to electronic effects that influence reactivity patterns during synthetic transformations and biological activity profiles.
From a synthetic perspective, the construction of Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate involves strategic approaches to pyridine ring formation followed by site-specific functionalization. Modern methodologies leverage transition-metal-catalyzed cross-coupling reactions for precise introduction of the difluoromethyl group via hypervalent iodine reagents or nucleophilic fluorination techniques. The hydroxyl functionality at C3 position can be selectively protected or derivatized using established protocols in heterocyclic chemistry.
Recent advancements in computational chemistry have provided valuable insights into the conformational flexibility of this compound. Molecular dynamics simulations indicate that the ester linkage (pyridin-6-one carboxylic acid ethyl ester) plays a critical role in maintaining optimal geometry for receptor binding interactions. These findings align with emerging trends in structure-based drug design where subtle modifications to ester moieties can significantly impact pharmacokinetic properties.
In the context of pharmaceutical development, compounds bearing similar structural motifs have demonstrated promising activity as HDAC inhibitors, kinase modulators, and antimicrobial agents. The unique combination of electron-withdrawing groups (chloro and difluoro) with hydrogen-bonding capabilities positions this molecule as a potential lead candidate for optimization campaigns targeting epigenetic regulators or viral proteases.
Current research efforts focus on evaluating the compound's behavior in high-throughput screening platforms against diverse biological targets. Preliminary data from academic collaborations suggest that derivatives of this scaffold exhibit submicromolar potency against specific kinases involved in cancer progression pathways. These results underscore the importance of systematic structure-activity relationship studies to identify optimal substituent patterns.
The synthetic versatility of this compound extends beyond pharmaceutical applications. In materials science research, analogous pyridine derivatives have been explored for their utility as ligands in coordination chemistry or as building blocks for functional polymers. The presence of multiple reactive sites enables controlled derivatization strategies suitable for advanced material engineering applications.
From an analytical chemistry perspective, characterization of this compound requires advanced spectroscopic techniques including NMR (¹H, ¹³C), mass spectrometry (HRMS), and X-ray crystallography when available. The distinct electronic environment created by the combination of halogen substituents produces characteristic spectral signatures that aid in unambiguous structural confirmation.
Recent publications in organic synthesis journals highlight innovative approaches to scale-up production while maintaining regioselectivity during key transformation steps. Process chemists are particularly interested in optimizing conditions for the final esterification step to ensure high yields and purity levels required for downstream applications.
The continued interest in fluorinated heterocycles reflects broader trends in modern drug discovery where small molecular modifications can yield significant improvements in therapeutic profiles. As part of these efforts, compounds like Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate serve as valuable intermediates for accessing structurally diverse libraries through parallel synthesis techniques.
Ongoing research also explores potential applications in agrochemical development where similar scaffolds have shown herbicidal activity against economically important weed species. The unique combination of polar and non-polar functionalities may enable tailored herbicide formulations with improved environmental profiles compared to conventional products.
1805391-29-0 (Ethyl 2-chloro-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)